Cas no 1806951-34-7 (5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine
• CAS No: 1806951-34-7
• MF: C₇H₆F₂IN₃O₂
• MW: 329.042720317841
• CID: 4893711
• Update Time: 2025-05-20

5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine

• Inchi： 1S/C7H6F2IN3O2/c8-6(9)4-3(1-11)2-12-7(5(4)10)13(14)15/h2,6H,1,11H2
• InChI Key： DFOGEOXSYCFOMS-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=CC(CN)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine

5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine: A Comprehensive Overview

5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine (CAS No. 1806951-34-7) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of new therapeutic agents and as a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine is composed of a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, an iodine atom, and a nitro group. These functional groups contribute to the compound's reactivity and biological activity, making it a subject of interest for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine in various therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. The presence of the difluoromethyl group and the nitro group enhances the compound's ability to inhibit viral replication, making it a valuable starting material for developing new antiviral drugs.

In addition to its antiviral properties, 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine has shown promise in cancer research. The iodine atom and the nitro group contribute to the compound's ability to target specific cancer cells, potentially leading to more effective and targeted therapies. Studies have demonstrated that derivatives of this compound can selectively inhibit cancer cell growth while minimizing toxicity to healthy cells.

The versatility of 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine extends beyond its direct therapeutic applications. It serves as a valuable building block in the synthesis of other bioactive molecules. For instance, the aminomethyl group can be readily functionalized to introduce additional functionalities, enhancing the compound's pharmacological profile. This flexibility makes it an attractive choice for researchers seeking to develop novel compounds with improved efficacy and safety profiles.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine. One common approach involves the reaction of 2-chloro-4-difluoromethylnitrobenzene with an appropriate amine followed by subsequent transformations to introduce the iodine atom and complete the pyridine ring formation. These synthetic strategies are well-documented in the literature and have been optimized for high yields and purity.

The physical and chemical properties of 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine are also noteworthy. It is typically obtained as a solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions makes it suitable for long-term storage and use in laboratory settings.

To further explore its potential applications, ongoing research is focused on optimizing the pharmacokinetic properties of 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine. Studies are being conducted to evaluate its absorption, distribution, metabolism, excretion (ADME) properties, and potential drug-drug interactions. These investigations aim to ensure that any derivatives developed from this compound are safe and effective for clinical use.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-nitropyridine (CAS No. 1806951-34-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.